Cas no 1226016-69-8 (N-[(piperidin-3-yl)methyl]cyclopropanamine)

• Product Name: N-[(piperidin-3-yl)methyl]cyclopropanamine
• CAS No: 1226016-69-8
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 822044
• Update Time: 2026-04-29

N-[(piperidin-3-yl)methyl]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-3-ylmethyl)cyclopropanamine
• Cyclopropyl-piperidin-3-ylmethyl-amine
• N-cyclopropyl-3-Piperidinemethanamine
• AGN-PC-01RFB4
• AK-53340
• AM91194
• cyclopropyl-(R)-1-piperidin-3-ylmethyl-amine
• Cyclopropyl-piperidin-3-ylmethylamine
• HT1020
• SureCN488707
• N-[(piperidin-3-yl)methyl]cyclopropanamine

• Inchi： InChI=1S/C9H18N2/c1-2-8(6-10-5-1)7-11-9-3-4-9/h8-11H,1-7H2
• InChI Key： TVLZOECPCUNVHA-UHFFFAOYSA-N
• SMILES： C1CC(CNC1)CNC2CC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• Density: 0.98
• Boiling Point: 230 ºC
• Flash Point: 106 ºC

Additional information on N-[(piperidin-3-yl)methyl]cyclopropanamine

Comprehensive Overview of N-[(piperidin-3-yl)methyl]cyclopropanamine (CAS No. 1226016-69-8)

N-[(piperidin-3-yl)methyl]cyclopropanamine (CAS No. 1226016-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a piperidine ring and a cyclopropylamine moiety, making it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter activity. The compound's molecular formula and structural properties have been extensively studied to optimize its bioavailability and target specificity.

In recent years, the demand for N-[(piperidin-3-yl)methyl]cyclopropanamine has surged due to its relevance in developing novel neuroprotective agents. With increasing global focus on mental health and neurodegenerative diseases, this compound is being explored for its potential to address conditions like Alzheimer's disease and Parkinson's disease. Its mechanism of action involves interactions with dopamine receptors and serotonin transporters, which are critical pathways in CNS disorders. These attributes align with current trends in precision medicine and personalized therapeutics.

The synthesis of N-[(piperidin-3-yl)methyl]cyclopropanamine involves multi-step organic reactions, including reductive amination and cyclization techniques. Advanced chromatographic methods such as HPLC and mass spectrometry are employed to ensure high purity and consistency. The compound's physicochemical properties, including solubility and stability, have been optimized for in-vitro and in-vivo studies. Researchers frequently search for synthetic protocols and analytical data related to this compound, reflecting its growing importance in medicinal chemistry.

Another area of interest is the compound's role in cancer research. Preliminary studies suggest that N-[(piperidin-3-yl)methyl]cyclopropanamine may exhibit anti-proliferative effects on certain cancer cell lines. This has led to investigations into its potential as a small-molecule inhibitor targeting kinase pathways. The rise of targeted cancer therapies has further amplified the need for such compounds, as they offer fewer side effects compared to traditional chemotherapy.

From a commercial perspective, CAS No. 1226016-69-8 is listed in several chemical databases and catalogs, catering to pharmaceutical companies and research institutions. Suppliers often highlight its high purity grade and custom synthesis options to meet diverse experimental needs. The compound's patent landscape is also evolving, with several applications filed for its derivatives in drug formulations and biomarker development.

In conclusion, N-[(piperidin-3-yl)methyl]cyclopropanamine represents a promising candidate in modern drug development. Its versatility in addressing CNS disorders and oncological research underscores its potential to contribute to next-generation therapeutics. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing biomedical innovation.